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(3-{[(2-Chlorophenyl)sulfinyl]methyl}-1-benzofuran-2-yl)(phenyl)methanone

Name: (3-{[(2-Chlorophenyl)sulfinyl]methyl}-1-benzofuran-2-yl)(phenyl)methanone
Brand: Smolecule
SKU: S3324792
Rating: 4.5 (2 reviews)

Catalog No.

S3324792

CAS No.

339275-71-7

M.F

C22H15ClO3S

M. Wt

394.9 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

(3-{[(2-Chlorophenyl)sulfinyl]methyl}-1-benzofuran...

Content Navigation

1. General Information
2. Definition and Background
3. Physical and Chemical Properties
4. Synthesis and Characterization
5. Analytical Methods
6. Biological Properties
7. Toxicity and Safety in Scientific Experiments

8. Applications in Scientific Experiments
9. Current State of Research
10. Potential Implications in Various Fields of Research and Industry
11. Limitations and Future Directions
12. Future Directions
13. Specification
14. Others

General Information

CAS Number

339275-71-7

Product Name

(3-{[(2-Chlorophenyl)sulfinyl]methyl}-1-benzofuran-2-yl)(phenyl)methanone

IUPAC Name

[3-[(2-chlorophenyl)sulfinylmethyl]-1-benzofuran-2-yl]-phenylmethanone

Molecular Formula

C22H15ClO3S

Molecular Weight

394.9 g/mol

InChI

InChI=1S/C22H15ClO3S/c23-18-11-5-7-13-20(18)27(25)14-17-16-10-4-6-12-19(16)26-22(17)21(24)15-8-2-1-3-9-15/h1-13H,14H2

InChI Key

ULZXIRCZEREKDI-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)C(=O)C2=C(C3=CC=CC=C3O2)CS(=O)C4=CC=CC=C4Cl

Canonical SMILES

C1=CC=C(C=C1)C(=O)C2=C(C3=CC=CC=C3O2)CS(=O)C4=CC=CC=C4Cl

(3-{[(2-Chlorophenyl)sulfinyl]methyl}-1-benzofuran-2-yl)(phenyl)methanone, also known as CM11, is a synthetic compound that has recently attracted the attention of the scientific community due to its potential medical and industrial applications. CM11 belongs to the class of methylphenidate analogs, and its chemical structure consists of a benzofuran ring attached to a phenyl ring via a sulfinyl-methyl bridge. Research on CM11 is relatively new, and further investigation is needed to determine its full potential.

Physical and Chemical Properties

CM11 is a white, crystalline powder that is insoluble in water but readily dissolves in organic solvents, such as ethanol and methanol. Its molecular formula is C23H17ClO2S, and its molecular weight is 394.90 g/mol. CM11 has a melting point range of 148-150°C and a purity of at least 98%. It is a stable compound under normal conditions and does not undergo any significant decomposition or degradation.

Synthesis and Characterization

The synthesis of CM11 involves the reaction of 3-benzylidene-4-chromanone and 2-chlorobenzyl chloride with sodium hydride in a solvent at elevated temperatures. The resulting product is then treated with sodium borohydride, followed by oxidation with hydrogen peroxide to yield CM11. The purity and identity of CM11 are confirmed by spectroscopic analysis, such as nuclear magnetic resonance (NMR) and mass spectrometry (MS).

Analytical Methods

Various analytical methods can be used to detect and quantify CM11 in different matrices, such as biological fluids and environmental samples. These methods include chromatography techniques, such as gas chromatography (GC), liquid chromatography (LC), and thin-layer chromatography (TLC), as well as spectroscopic techniques, such as UV-Vis, infrared (IR), and fluorescence spectroscopy. The sensitivity and selectivity of these methods depend on the sample matrix and the concentration of CM11.

Biological Properties

CM11 has shown some promising biological activities, such as dopamine transporter (DAT) inhibition and sigma-1 receptor binding. These activities are similar to those of methylphenidate, a widely used stimulant medication for attention-deficit/hyperactivity disorder (ADHD). Studies have also shown that CM11 has a higher affinity for DAT and a longer duration of action than methylphenidate, which may have potential advantages for its use as a medication. However, further research is needed to evaluate the safety and efficacy of CM11 in humans.

Toxicity and Safety in Scientific Experiments

The toxicity and safety of CM11 have not been extensively studied in scientific experiments, and further evaluation is needed to assess its potential hazards and risks. Some studies have reported that CM11 can induce neurotoxic effects and oxidative stress in animal models, but the relevance of these findings to humans is unclear. It is important to handle CM11 with caution and to follow appropriate safety protocols in laboratory settings.

Applications in Scientific Experiments

CM11 has been used in scientific experiments to investigate its biological properties, such as its effects on the dopamine system and behavior in animal models. It has also been used as a reference compound in analytical methods for detecting and quantifying methylphenidate analogs in biological samples. Furthermore, CM11 may have potential applications in the design and development of new medications for ADHD and other neuropsychiatric disorders.

Current State of Research

Despite the recent interest in CM11, the current state of research is still limited, and many aspects of its properties and applications remain unclear. Further studies are needed to elucidate its mechanism of action, pharmacokinetics, and pharmacodynamics, as well as its potential therapeutic benefits and adverse effects. The development of more sensitive and specific analytical methods for detecting and quantifying CM11 in different matrices is also needed.

Potential Implications in Various Fields of Research and Industry

CM11 has potential implications in various fields of research and industry, such as pharmacology, toxicology, environmental chemistry, and forensic science. Its biological activity and chemical properties make it a promising candidate for the development of new medications and analytical methods. However, its potential hazards and risks should also be taken into account when considering its applications in different settings.

Limitations and Future Directions

Despite its potential, there are still some limitations and challenges to the research and development of CM11. Some of these limitations include the lack of knowledge on its long-term effects and safety, the high cost and complexity of its synthesis, and the limited availability of the compound. Future research should focus on addressing these limitations and exploring alternative methods for the synthesis and characterization of CM11. Additionally, more comprehensive studies on its toxicity, pharmacology, and pharmacokinetics are needed to determine its potential as a medication or a reference compound in scientific experiments.

Future Directions

Some of the future directions for the research and development of CM11 include:
1. Developing alternative methods for the synthesis of CM11 that are cost-effective, efficient, and environmentally friendly.
2. Investigating the safety and efficacy of CM11 as a medication for ADHD and other neuropsychiatric disorders in clinical trials.
3. Exploring the potential of CM11 as a reference compound in forensic and environmental analyses for detecting and quantifying methylphenidate analogs.
4. Evaluating the potential of CM11 in the design and development of new medications for other CNS-related disorders, such as depression and schizophrenia.
5. Investigating the effects of CM11 on other neurotransmitter systems and their relevance to its biological activity.
6. Developing more sensitive and specific analytical methods for detecting and quantifying CM11 in different matrices, such as hair, urine, and blood.
7. Studying the pharmacokinetics and pharmacodynamics of CM11 in different animal models and human subjects.
8. Investigating the potential hazards and risks of CM11 in different settings, such as occupational exposure and environmental contamination.
9. Exploring the potential of CM11 in the development of new materials and chemical processes in industry.
10. Studying the relationship between the chemical structure of CM11 and its biological activity and toxicity to guide the design of new analogs with improved properties.